Cas no 2229467-83-6 (3-amino-1-5-(4-methylphenyl)furan-2-ylpropan-1-ol)

• Product Name: 3-amino-1-5-(4-methylphenyl)furan-2-ylpropan-1-ol
• CAS No: 2229467-83-6
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 5762401
• PubChem ID: 165707202
• Update Time: 2025-06-08

3-amino-1-5-(4-methylphenyl)furan-2-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-[5-(4-methylphenyl)furan-2-yl]propan-1-ol
• EN300-1726928
• 2229467-83-6
• 3-amino-1-5-(4-methylphenyl)furan-2-ylpropan-1-ol

• Inchi： 1S/C14H17NO2/c1-10-2-4-11(5-3-10)13-6-7-14(17-13)12(16)8-9-15/h2-7,12,16H,8-9,15H2,1H3
• InChI Key： CUUJQKSZGYVFOB-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C(CCN)O)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 231.125928785g/mol
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 59.4Ų

Additional information on 3-amino-1-5-(4-methylphenyl)furan-2-ylpropan-1-ol

Introduction to 3-amino-1-5-(4-methylphenyl)furan-2-ylpropan-1-ol (CAS No: 2229467-83-6)

3-amino-1-5-(4-methylphenyl)furan-2-ylpropan-1-ol (CAS No: 2229467-83-6) is a structurally intriguing compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound belongs to the class of furan derivatives, which are well-known for their broad spectrum of biological activities. The presence of both amino and hydroxyl functional groups, coupled with a phenyl ring substitution at the 4-position, makes this molecule a promising candidate for further exploration in drug discovery and development.

The furan core in this molecule is particularly noteworthy, as furans have been extensively studied for their potential applications in pharmaceuticals. The five-membered heterocyclic ring provides a rigid scaffold that can interact favorably with biological targets, making it an attractive moiety for designing novel therapeutic agents. Additionally, the 4-methylphenyl substituent introduces a hydrophobic pocket that can enhance binding affinity to protein receptors, further enhancing the compound's pharmacological profile.

The 3-amino group and the 1-propan-1-ol side chain contribute to the compound's overall solubility and bioavailability, which are critical factors in drug development. The amino group can participate in hydrogen bonding interactions, both as a donor and acceptor, while the hydroxyl group can form additional hydrogen bonds, improving solubility in aqueous environments. These features make 3-amino-1-5-(4-methylphenyl)furan-2-ylpropan-1-ol a versatile building block for medicinal chemists seeking to develop new drugs with improved pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding modes of this compound with various biological targets with high accuracy. Studies suggest that this molecule may exhibit inhibitory activity against several enzymes and receptors implicated in human diseases. For instance, preliminary computational studies have indicated that it could interact with enzymes involved in inflammation and oxidative stress pathways, which are key mechanisms in conditions such as arthritis and neurodegenerative disorders.

In vitro experiments have also provided valuable insights into the biological activity of 3-amino-1-5-(4-methylphenyl)furan-2-ylpropan-1-ol. These studies have revealed potential anti-inflammatory properties, making it a candidate for further investigation in the treatment of chronic inflammatory diseases. Furthermore, its interaction with cellular receptors has been explored, showing promise in modulating pathways relevant to cancer progression. The compound's ability to inhibit certain kinases has been particularly intriguing, as kinases are often overactive in cancer cells and are considered valid therapeutic targets.

The synthesis of 3-amino-1-5-(4-methylphenyl)furan-2-ylpropan-1-ol presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have been employed to construct the core furan ring efficiently. Additionally, protecting group strategies have been utilized to ensure regioselective functionalization at multiple sites within the molecule.

The pharmacokinetic profile of 3-amino-1-5-(4-methylphenyl)furan-2-ylpropan-1-ol is another area of active research. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability as a drug candidate. Preliminary data suggest that this molecule exhibits moderate solubility in water and oil phases, indicating potential oral bioavailability. Further studies are needed to optimize its pharmacokinetic properties through structural modifications or formulation strategies.

Future directions in the study of 3-amino-1-5-(4-methylphenyl)furan-2-ylophanolpropanalcohol (CAS No: 2229467 83 6) include exploring its potential as an intermediate in more complex drug candidates. By leveraging its unique structural features, researchers aim to develop novel therapeutics with enhanced efficacy and reduced side effects. Additionally, investigating its mechanism of action at a molecular level will provide deeper insights into its biological effects and help guide future drug design efforts.

The growing interest in natural product-inspired scaffolds has also prompted researchers to explore derivatives of 3-amino 15(4 methylphenyl) furan 2 ylpropan 1 ol (CAS No: 2229467 83 6) inspired by bioactive natural products. By incorporating elements from known bioactive molecules into this scaffold, new compounds with improved pharmacological profiles can be generated. This approach aligns with the growing trend toward rational drug design, where computational tools and synthetic chemistry are used synergistically to develop novel therapeutics.

In conclusion,3-amino 15(4 methylphenyl) furan 2 ylpropan 1 ol (CAS No: 2229467 83 6) represents a fascinating molecule with significant potential in medicinal chemistry. Its unique structural features make it a promising candidate for further exploration in drug discovery efforts aimed at treating various human diseases. As research continues to uncover new biological activities and synthetic strategies for this compound,it is likely that it will play an important role in the development of next-generation pharmaceuticals.